Cas no 2089682-24-4 ((1R)-2,2,2-Trifluoro-1-(tetrahydrofuran-3-YL)ethan-1-amine)

• Product Name: (1R)-2,2,2-Trifluoro-1-(tetrahydrofuran-3-YL)ethan-1-amine
• CAS No: 2089682-24-4
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• CID: 5576034
• PubChem ID: 145708391
• Update Time: 2023-08-02

(1R)-2,2,2-Trifluoro-1-(tetrahydrofuran-3-YL)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-TRIFLUORO-1-(TETRAHYDROFURAN-3-YL)ETHAN-1-AMINE
• 2089682-24-4
• 3-Furanmethanamine, tetrahydro-α-(trifluoromethyl)-, (αR)-
• (R)-2,2,2-trifluoro-1-(tetrahydrofuran-3-yl)ethan-1-amine
• (1R)-2,2,2-Trifluoro-1-(tetrahydrofuran-3-YL)ethan-1-amine

• Inchi： 1S/C6H10F3NO/c7-6(8,9)5(10)4-1-2-11-3-4/h4-5H,1-3,10H2/t4?,5-/m1/s1
• InChI Key： JOWFPQPRIGAJRY-BRJRFNKRSA-N
• SMILES： FC([C@@H](C1COCC1)N)(F)F

Computed Properties

• Exact Mass: 169.07144843g/mol
• Monoisotopic Mass: 169.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 192.2±35.0 °C(Predicted)
• pka: 5.26±0.50(Predicted)